Cas no 27655-95-4 (rac-5-Bromo Naproxen)

rac-5-Bromo Naproxen Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, 5-bromo-6-methoxy-a-methyl-
• rac-5-Bromo Naproxen
• N-[(E)-decan-2-ylideneamino]-2,4-dinitroaniline
• JZRWXNBIQCMXSU-UHFFFAOYSA-N
• 2-(5-bromo-6-methoxynaphthalen-2-yl)propanoic acid
• EINECS 248-594-2
• ( inverted exclamation markA)-5-bromo-6-methoxy-alpha-methylnaphthalene-2-acetic acid
• FT-0663804
• 27655-95-4
• (+/-)-5-bromo-6-methoxy-alpha-methylnaphthalene-2-acetic acid
• FT-0663805
• (+)-2-(5-bromo-6-methoxy-2-naphthyl)propionic acid
• (1)-5-Bromo-6-methoxy-alpha-methylnaphthalene-2-acetic acid
• SCHEMBL4380164
• NS00050120
• (R)-5-Bromo-6-methoxy-alpha-methyl-2-naphthaleneacetic acid
• 2-(5-bromo-6-methoxy-2-naphthyl)propionic acid
• DTXSID30950307
• AE-641/00011061
• 2-Naphthaleneacetic acid, 5-bromo-6-methoxy-a-methyl-; 2-Naphthaleneacetic acid, 5-bromo-6-methoxy-a-methyl-, (+/-)- (8CI); 5-Bromo-6-methoxy-a-methyl-2-naphthaleneacetic acid; (+/-)-5-Bromo-6-methoxy-a-methyl-2-naphthaleneacetic acid; (+/-)-5-Bromonaproxen
• (S)-5-bromonaproxen
• Naproxen EP Impurity C
• (S)-5-Bromo Naproxen;(+)-Bromonaproxen
• +Expand

• InChIKey： XSZFTKRYHWTMLO-GHRIWEEISA-N
• Inchi： InChI=1S/C16H24N4O4/c1-3-4-5-6-7-8-9-13(2)17-18-15-11-10-14(19(21)22)12-16(15)20(23)24/h10-12,18H,3-9H2,1-2H3/b17-13+
• SMILES： CCCCCCCC/C(=N/NC1C=CC([N+]([O-])=O)=CC=1[N+]([O-])=O)/C

Computed Properties

• Exact Mass: 308.00500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 308.005
• Heavy Atom Count: 18
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 3.79900
• PSA: 46.53000
• Refractive Index: 1.63
• Boiling Point: 446.2±30.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 223.7±24.6 °C
• Density: 1.5±0.1 g/cm3